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Compound of Interest

Compound Name: Cartap hydrochloride

Cat. No.: B1668583 Get Quote

The Environmental Fate and Degradation of
Cartap Hydrochloride: A Technical Guide
An In-depth Examination of the Transformation and Persistence of Cartap Hydrochloride in

Soil and Water Systems

Introduction
Cartap hydrochloride, a synthetic nereistoxin analogue, has been utilized in agriculture as a

broad-spectrum insecticide. Understanding its environmental fate is crucial for assessing its

ecological impact and ensuring its safe and sustainable use. This technical guide provides a

comprehensive overview of the degradation pathways and environmental persistence of

Cartap hydrochloride in soil and water. It is intended for researchers, scientists, and

professionals involved in drug development and environmental risk assessment. This

document synthesizes available scientific data on its degradation kinetics, primary metabolites,

and the influence of various environmental factors on its transformation.

Physicochemical Properties of Cartap
Hydrochloride
A foundational understanding of the physicochemical properties of Cartap hydrochloride is

essential for interpreting its environmental behavior.
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Property Value Reference

Molecular Formula C₇H₁₆ClN₃O₂S₂

Molecular Weight 273.8 g/mol

Water Solubility ~200 g/L at 25°C

Stability

Stable in acidic conditions,

hydrolyzes in neutral or

alkaline solutions.

Environmental Fate and Degradation Kinetics
Cartap hydrochloride is generally considered to be non-persistent in the environment,

undergoing relatively rapid degradation in both soil and water. The primary routes of dissipation

include microbial degradation, hydrolysis, and photolysis.

Degradation in Soil
In the soil environment, the degradation of Cartap hydrochloride is primarily driven by

microbial activity. It is also susceptible to photodegradation on the soil surface.

Table 1: Soil Degradation Half-life (DT₅₀) of Cartap Hydrochloride

Degradation
Process

Half-life (DT₅₀) Conditions Reference(s)

Aerobic Soil

Degradation
3 days (typical) Laboratory, 20°C [1]

Photodegradation on

Soil Surface
8 hours - 1 day Sunlight [2]

No specific data for anaerobic soil degradation half-life was found in the reviewed literature.

Degradation in Water
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In aqueous environments, Cartap hydrochloride undergoes hydrolysis and photolysis. The

rate of hydrolysis is highly dependent on the pH of the water.

Table 2: Aquatic Degradation Half-life (DT₅₀) of Cartap Hydrochloride

Degradation
Process

Half-life (DT₅₀) Conditions Reference(s)

Hydrolysis 10 minutes pH 7, 25°C

Photolysis on Plant

Surfaces
4 - 6 hours Exposure to light [2]

Photolysis in Water
11.18 - 173.29

minutes

Under various lamp

sources

Adsorption and Mobility in Soil
The mobility of Cartap hydrochloride in soil is influenced by its adsorption to soil particles.

The soil organic carbon-water partitioning coefficient (Koc) is a key parameter used to predict

the potential for a chemical to move through the soil profile.

Specific experimental values for the Koc of Cartap hydrochloride were not available in the

reviewed literature. However, its high water solubility suggests a potential for mobility in soil.

Leaching potential would be influenced by soil type, organic matter content, and pH.

Degradation Pathways
The degradation of Cartap hydrochloride in both soil and water proceeds through a series of

transformations, ultimately leading to the formation of less complex molecules. The primary

initial degradation product is nereistoxin, which itself is subject to further breakdown.

Degradation Pathway in Soil
In soil, Cartap hydrochloride is microbially and chemically transformed, with the initial and

most significant step being the conversion to nereistoxin. Subsequent degradation of

nereistoxin is expected to occur, leading to simpler organic and inorganic compounds.
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Cartap Hydrochloride Nereistoxin

Microbial Action &
 Hydrolysis Further Degradation

Products
Microbial Degradation CO₂, H₂O, SO₄²⁻, NH₄⁺

Mineralization

Cartap Hydrochloride

Intermediate Products

Fenton Oxidation
(•OH radicals)

Acetic Acid, Propionic Acid,
Formic Acid, Oxalic Acid

CO₂, NO, SO₂

Further Oxidation

Mineralization Products
(e.g., SO₄²⁻, NO₂⁻)
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Preparation

Incubation

Analysis

Data Interpretation

Soil Collection
(Characterized Soil)

Apply Test Substance
to Soil Samples

Prepare ¹⁴C-labeled
Cartap Hydrochloride

Aerobic Incubation
(20°C, in the dark,

controlled moisture)

Anaerobic Incubation
(Flooded, N₂ atmosphere,

20°C, in the dark)

Periodic Sampling Liquid Scintillation Counting
(for ¹⁴CO₂ and bound residues)

Trap ¹⁴CO₂ Trap ¹⁴CO₂ and ¹⁴CH₄

Solvent Extraction
(e.g., Acetonitrile/Water)

HPLC-MS/MS or GC-MS
Analysis for Cartap

and Metabolites

Calculate DT₅₀ and
Degradation Kinetics

Identify Metabolites and
Propose Degradation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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